Abstract The effects of high-density electric current pulse (ECP) treatment on the solidification of Cu–37.4 wt% Pb monotectic alloy melt were investigated. Compared to the method of molten glass purification combined with cyclic superheating, ECP treatment created finer microstructures of Cu–Pb alloys, with more homogeneous distribution of the Pb phase in the matrix. This phenomenon can be explained by the cluster theory for liquid metals and the non-equilibrium diffusion theory. First, ECP treatment could cause the fission of larger atomic clusters to increase the undercooling that enabled a large number of smaller clusters to grow and reach the critical nucleation radius. Second, ECP treatment could reduce the diffusion energy barrier to enhance the non-equilibrium diffusion of solute atoms and suppress the segregation of Pb.

Abstract HRB500E seismic steel bars are mainly used in high-rise buildings near the seismic zone. The influence of different niobium contents (0–0.023%) on the microstructure and mechanical properties of HRB500E seismic reinforcement was studied. Results showed that the grain size of ferrite was between 3.6 and 8.3 μm when only V was added. Meanwhile, as the niobium content increases, the ferrite particles are further refined. After adding niobium, the grain contribution increased by 9%. The addition of niobium significantly refined the grain size of HRB500E seismic reinforcement. The second-phase nano-elliptic precipitate is NbC. The precipitated phase is dispersed on the grain boundary and the matrix, and the dislocation density on the matrix promotes the precipitation of NbC particles along the dislocation line. The second-phase precipitation of niobium can form an effective pinning effect and then refine the pearlite spacing. The microhardness and the tensile strength also significantly improved. The yield strength increased from 509 to 570 MPa.

Abstract The jet performance of an oxygen lance nozzle influences the smelting rhythm, smelting index, and energy consumption of a converter. Due to the complexity of the process of converter smelting, the changing temperature and gas composition in the converter significantly impact the jet characteristics of the oxygen lance nozzle in the smelting process; however, research on the change law of jet characteristics in different smelting periods is limited. In this study, we used Ansys Fluent 17.0, which is commercially available fluid simulation software, to simulate the variation of jet characteristics of a mixed injection comprising 6% CO2 and 94% O2; the mixed injection was tested using a dual-parameter oxygen lance nozzle in the early, middle, and late stages of smelting. The results show that the increase of CO concentration and ambient temperature in the converter lead to a decrease in the attenuation rate of jet velocity, improved independence of multiple jets, and an increase in the impact area of jets on the molten pool. Thus, when designing and employing oxygen lance nozzles, the influence of ambient temperature and furnace gas composition on jet characteristics must be considered.

Abstract Silicon was recovered from solar cell Si scraps through 42.5 mol% SiO2–42.5 mol% CaO–15 mol% Al2O3 slag refining. The motion behaviors of Si3N4 and SiC were observed in situ and real-time using a high-temperature laser confocal microscope, and the recovery of Si through slag refining was carried out at 1,500°C for 30 min. Results indicated that both SiC and Si3N4 inclusions were concentrated in the slag, and this work provides a clear framework for recycling and reusing solar cell Si scraps.

Abstract In this article, design, fabrication, and testing of SiC/SiC turbine blisk with the fiber’s preform of Spider Web Structure (SWS) subjected to different load spectrums at elevated temperature are conducted. Micro-CT scans are conducted to show the fibers preform and defects inside the SWS-SiC/SiC turbine blisk. For 2D plain-woven SiC/SiC composite under monotonic tensile loading at an elevated temperature of T = 900°C in air atmosphere, the composite ultimate tensile strength is σ uts = 200 MPa with the fracture strain ε f = 0.36%. For SWS-SiC/SiC turbine blisk under the rotation testing, the first and second order natural frequency of the SWS-SiC/SiC turbine blisk are tested using the laser vibration meter. Relationships between the rotation speed, internal damage, and the natural frequency degradation of the SWS-SiC/SiC turbine blisk are established. Under the maximum rotation speed of n = 17,000 rpm at the exhaust temperature of T = 930°C, no damage occurred in the SWS-SiC/SiC turbine blisk. However, multiple coating spalling occurred due to the thermal-chemical coupling failure of the coating under flame impingement. The first natural frequency of the SWS-SiC/SiC turbine blisk decreases by 5% with the increase in the rotating speed from n max = 85,000 rpm to n max = 105,000 rpm, which indicates that there is an internal damage in the SWS-SiC/SiC turbine blisk, which leads to the decrease in the stiffness of the blisk.

Abstract We established and simulated finite element solidification models of ingots with 180, 380, 800, 1,300, and 1,880 mm diameters, and the solidification process temperature distributions for the five ingot sizes were assessed by Fluent. On this basis, we established a mathematical model for the interfacial heat transfer coefficient between the ingot and the ingot mold, as well as the ingot diameter and solidification time, using the regression analysis method. The results showed that the change law for the interfacial heat transfer coefficients of the ingots with different sizes and times conformed to the change law of the exponential function, and the interfacial heat transfer coefficient and the ingot diameter had a linear relationship. The interfacial heat transfer coefficient, based on a measured temperature of about 36 tons of ingot with an average diameter of 1,500 mm and about 8.5 tons of ingot with an average diameter of 820 mm, was compared to the interfacial heat transfer coefficient calculated by the model. We found that the variation law of the two was essentially the same, indicating that this model could correctly reflect the interfacial heat transfer coefficient between the ingot and the ingot mold in the literature.

Non-metallic inclusions in high-strength low-alloyed steel refined by slag with basicity (B) 2–5 and Al2O3 content 20%–30% (in mass percent) were investigated by slag–metal equilibrium experiments in laboratory and thermodynamic calculations. Most inclusions in equilibrium were quasi-spherical CaO-MgO-Al2O3-SiO2 system and the sizes were less than 5 µm. The average content ratio, CaO/Al2O3 and CaO/SiO2 of the inclusions, increased with slag basicity increasing when Al2O3 content in slag was around 25%, MgO/Al2O3 and CaO/Al2O3 increased with Al2O3 content in slag decreasing when slag basicity was around 3.3. The MgO/Al2O3 of the inclusions was influenced mainly by Al2O3 content in slag and CaO/Al2O3 was influenced mainly by slag basicity. To make the inclusions out of relative lower melting region (<1,773 K), the values of CaO/Al2O3, MgO/Al2O3 and (CaO+MgO)/Al2O3 of the inclusions should be enhanced by increasing basicity and decreasing Al2O3 content in slag properly.

Dispersive Al3Ti particles introduced into alloy 2618-Ti are enclosed gradually by ternary Al18Mg3Ti2 phase during homogenization, which can be described as a “peritectic reaction”. This reaction is sensitive to homogenization temperature and time within 24 h but not so sensitive to homogenization time after 24 h because of its special growth pattern. The evolution of the intermetallic compounds during homogenization process of alloy 2618-Ti is further confirmed by means of diffusion couple of (Al-25Mg)/(Al-10Ti). After homogenization, much Al3Ti particles coexist with Al18Mg3Ti2 which depends on the composition of Al-Mg-Ti system and only a few single Al18Mg3Ti2 appear. The occurrence of single Al18Mg3Ti2 phase, within which Al3Ti disappears, can be attributed to the local fluctuation of alloy compositions.

Abstract KBaPO4:Eu2+/Sm3+ phosphor was synthesized via the high-temperature solid-phase reaction method. The structural properties, surface morphology, and optical properties of the synthesized samples were obtained by the X-ray diffraction (XRD) analysis, scanning electron microscopy (SEM), and fluorescence measurements. The XRD patterns indicate that the crystal structure of KBaPO4 has not been changed by co-doped with two rare-earth ions. Under the excitation of 400 nm, the Eu2+ and Sm3+ co-doped KBaPO4 phosphors showed typical emission peaks at 430 (blue), 562 (yellow), and 600 nm (red). Meanwhile, with the increase of the Sm3+ content, the photoluminescent (PL) emission intensity of Sm3+ increased until the content reaches 0.12. However, the PL intensity of Eu2+ ions gradually decreased, which indicated that there was a possible energy transfer between the two ions. Therefore, the obtained results indicated that Eu2+/Sm3+ co-doped KBaPO4 is a promising phosphor for the use in white light-emitting diodes with near ultraviolet chips.

Abstract Thermal barrier coatings (TBCs) are widely used for protection of gas turbine parts from high temperature and corrosion. In the present study, the new concept of TBCs with three-element-modified aluminide coatings was presented. In the first stage, the Pt and Pd were electroplated on MAR M247 nickel superalloy. In the next stage, the low-activity CVD aluminizing process with Zr or Hf doping was conducted. The ceramic layer containing yttria-stabilized zirconia was obtained by the plasma spray physical vapour deposition (PS-PVD) method. The microscopic examination showed the formation of aluminide coating containing up to 5 at% of Pt and 10 at% of Pd in (Ni, Pt, Pd)Al solid solution. The small concentration of Hf and Zr in diffusion zone of aluminide bond coat was noted as well. The outer ceramic layer was characterized by columnar structure typically formed during the PS-PVD process. The obtained results showed that the new concept of TBCs formed using new processes might be an attractive alternative to conventional coatings produced using the expensive electron beam physical vapour deposition (EB-PVD) method.